Cas no 1783954-35-7 (2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid)

2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid structure
1783954-35-7 structure
Product Name:2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid
CAS No:1783954-35-7
MF:C5H3F2NO2S
MW:179.14462685585
CID:5066165
PubChem ID:84767746
Update Time:2023-08-25

2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid
    • Inchi: 1S/C5H3F2NO2S/c6-3(7)4-8-1-2(11-4)5(9)10/h1,3H,(H,9,10)
    • InChI Key: IKIWPZTVHMTSNA-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • XLogP3: 1.5
  • Topological Polar Surface Area: 78.4

2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1147520-0.05g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
0.05g
$249.0 2023-10-25
Enamine
EN300-1147520-0.1g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
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Enamine
EN300-1147520-0.25g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
0.25g
$530.0 2023-10-25
Enamine
EN300-1147520-0.5g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
0.5g
$835.0 2023-10-25
Enamine
EN300-1147520-1.0g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
1.0g
$1070.0 2023-07-08
Enamine
EN300-1147520-2.5g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
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Enamine
EN300-1147520-5.0g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
5.0g
$3105.0 2023-07-08
Enamine
EN300-1147520-10.0g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
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$4606.0 2023-07-08
Enamine
EN300-1147520-1g
2-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
1783954-35-7 95%
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$1070.0 2023-10-25
Enamine
EN300-1147520-5g
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1783954-35-7 95%
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$3105.0 2023-10-25
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